2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methylbenzyl)acetamide
Description
The compound "2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methylbenzyl)acetamide" is a chemically synthesized molecule featuring a 1,2,4-triazole ring, a core structure of interest in pharmaceutical chemistry due to its diverse biological activities. The 1,2,4-triazole ring is known for its presence in compounds with a wide range of pharmaceutical applications, including anti-inflammatory, analgesic, antibacterial, antifungal, antitubercular, antiviral, antitumor, anticonvulsant, and antidepressant properties (MahyavanshiJyotindra et al., 2011).
Synthesis Analysis
The synthesis of compounds containing the 1,2,4-triazole ring system, such as the one , often involves the condensation of thiols and chloroacetamides in the presence of anhydrous potassium carbonate. This process results in the formation of acetamide derivatives with significant biological activities (MahyavanshiJyotindra et al., 2011).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using techniques like 1H NMR, MS, IR spectra, and single-crystal X-ray diffraction. These methods confirm the presence of the 1,2,4-triazole ring and the substituted patterns that contribute to the compound's biological activities (Mu et al., 2015).
Chemical Reactions and Properties
Compounds with the 1,2,4-triazole ring can participate in various chemical reactions, including substitutions and condensation, to yield derivatives with diverse biological functions. These reactions are often influenced by the presence of substituents on the triazole ring and the surrounding chemical environment (Cansiz et al., 2012).
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5OS/c1-3-12-25-19(17-8-10-21-11-9-17)23-24-20(25)27-14-18(26)22-13-16-6-4-15(2)5-7-16/h3-11H,1,12-14H2,2H3,(H,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXXNXMAACGZYGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2CC=C)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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